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Cat. No.: B044037 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Gamma-cyhalothrin is a potent, broad-spectrum synthetic pyrethroid insecticide. It is the most

biologically active isomer of cyhalothrin, valued for its high efficacy against a wide range of

agricultural pests.[1] An understanding of its physicochemical properties and solubility is

paramount for developing stable and effective formulations, assessing its environmental fate,

and ensuring safe handling. This technical guide provides a comprehensive overview of these

critical parameters, supported by detailed experimental methodologies.

Physicochemical Properties of Gamma-Cyhalothrin
The fundamental physicochemical characteristics of gamma-cyhalothrin are summarized in

the table below. These properties govern its behavior in various environmental and biological

systems.
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Property Value Reference

IUPAC Name

(S)-α-cyano-3-phenoxybenzyl

(1R,3R)-3-[(Z)-2-chloro-3,3,3-

trifluoropropenyl]-2,2-

dimethylcyclopropanecarboxyl

ate

[2]

CAS Number 76703-62-3 [3][4][5]

Molecular Formula C₂₃H₁₉ClF₃NO₃ [3][4]

Molecular Weight 449.8 g/mol [3][4]

Melting Point 55.6 °C [2]

Boiling Point Decomposes before boiling [2]

Density 1.32 g/cm³ at 20 °C [2]

Vapor Pressure 3.45 x 10⁻⁴ mPa at 20 °C [2]

pKa (Dissociation Constant)
Not applicable (no

dissociation)
[6]

LogP (Octanol-Water Partition

Coefficient)
4.96

Solubility Profile
The solubility of gamma-cyhalothrin in aqueous and organic solvents is a critical factor in its

formulation and environmental distribution. Due to its lipophilic nature, it exhibits very low

solubility in water and high solubility in many organic solvents.
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Solvent Solubility Temperature Reference

Water 0.000002 g/L 20 °C

0.004 mg/L (at pH 7) 20 °C [7]

Acetone >500 g/L 20 °C [8]

Methanol >500 g/L 20 °C [8]

Ethyl Acetate >500 g/L 20 °C [8]

Dichloromethane >500 g/L 20 °C [8]

Hexane >500 g/L 20 °C [8]

Toluene >500 g/L 20 °C [8]

Experimental Protocols
The determination of the physicochemical properties of pesticides like gamma-cyhalothrin
follows standardized and internationally recognized methodologies, primarily those established

by the Organisation for Economic Co-operation and Development (OECD).

Water Solubility (OECD Guideline 105)
The water solubility of a substance is its saturation mass concentration in water at a given

temperature.[9][10] For substances with very low solubility like gamma-cyhalothrin, the

Column Elution Method is typically employed.[3]

Methodology:

A column is packed with an inert support material coated with an excess of the test

substance.

Water is passed through the column at a slow, constant flow rate.

The eluate is collected in fractions.

The concentration of gamma-cyhalothrin in each fraction is determined using a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV
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detection.

The plateau of the concentration curve represents the water solubility. The experiment is

conducted at a constant temperature, typically 20 °C.

Vapor Pressure (OECD Guideline 104)
Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases (solid or liquid) at a given temperature in a closed system.[4][5][11] For

substances with low vapor pressure, the Gas Saturation Method is a common approach.[4][12]

Methodology:

A stream of inert gas (e.g., nitrogen) is passed through or over the test substance at a known

flow rate and constant temperature.

The gas becomes saturated with the vapor of the substance.

The vapor is then trapped from the gas stream using a suitable adsorbent or solvent.

The amount of trapped gamma-cyhalothrin is quantified by a sensitive analytical technique

like Gas Chromatography-Mass Spectrometry (GC-MS).

The vapor pressure is calculated from the amount of substance transported and the volume

of gas passed through.

Octanol-Water Partition Coefficient (LogP) (OECD
Guideline 117)
The octanol-water partition coefficient (Kow) is a measure of a chemical's lipophilicity. It is the

ratio of the concentration of a chemical in octanol to its concentration in water at equilibrium.

For gamma-cyhalothrin, with a LogP value around 4.96, the HPLC Method is a suitable and

efficient technique.[2][13][14]

Methodology:

A High-Performance Liquid Chromatograph with a C18 reverse-phase column is used.
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A series of reference compounds with known LogP values are injected onto the column, and

their retention times are measured.

A calibration curve is generated by plotting the logarithm of the retention time (log k) against

the known LogP values of the reference compounds.

Gamma-cyhalothrin is then injected under the same conditions, and its retention time is

determined.

The LogP of gamma-cyhalothrin is interpolated from the calibration curve.

Melting Point
The melting point is determined by observing the temperature at which the material transitions

from a solid to a liquid. A common laboratory method involves a capillary tube apparatus.[15]

[16][17][18]

Methodology:

A small, powdered sample of gamma-cyhalothrin is packed into a capillary tube.

The capillary tube is placed in a heating block apparatus with a calibrated thermometer.

The sample is heated at a slow, controlled rate.

The temperature at which the substance begins to melt and the temperature at which it is

completely molten are recorded as the melting range.

Density
Density is the mass of a substance per unit volume. For a solid like gamma-cyhalothrin, a

pycnometer can be used.

Methodology:

The weight of an empty pycnometer is determined.

A known weight of gamma-cyhalothrin is added to the pycnometer.
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A liquid of known density in which the substance is insoluble is added to fill the pycnometer.

The weight is recorded.

The pycnometer is then emptied, cleaned, and filled only with the liquid of known density,

and its weight is determined.

The density of gamma-cyhalothrin is calculated based on the weights and the known

density of the liquid.

Relationship Between Physicochemical Properties
and Solubility
The physicochemical properties of gamma-cyhalothrin are intrinsically linked to its solubility.

The following diagram illustrates these relationships.

Physicochemical Properties

Solubility Profile

Molecular Structure
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Caption: Interplay of physicochemical properties and solubility of gamma-cyhalothrin.

This diagram illustrates that the large, complex molecular structure and high molecular weight

of gamma-cyhalothrin contribute to its low vapor pressure. The presence of nonpolar

functional groups results in a high octanol-water partition coefficient (LogP), which is a direct

indicator of its lipophilic ("fat-loving") and hydrophobic ("water-fearing") nature. Consequently,

gamma-cyhalothrin exhibits very low solubility in polar solvents like water and high solubility

in nonpolar organic solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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